1-benzyl-2-(methylsulfanyl)-1H-imidazole-5-carbonyl chloride hydrochloride

• IUPAC Name: 3-benzyl-2-methylsulfanylimidazole-4-carbonyl chloride;hydrochloride
• InChI: InChI=1S/C12H11ClN2OS.ClH/c1-17-12-14-7-10(11(13)16)15(12)8-9-5-3-2-4-6-9;/h2-7H,8H2,1H3;1H
• InChI Key: AUZZRVMDIAHPNZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(N1CC2=CC=CC=C2)C(=O)Cl.Cl
• Molecular Formula: C12H12Cl2N2OS
• DSSTOX Substance ID: DTXSID80383707
• Molecular Weight: 303.2 g/mol
• CAS RN: 568577-86-6

Description

1-Benzyl-2-(methylsulfanyl)-1H-imidazole-5-carbonyl chloride hydrochloride (1-BMI-Cl-HCl) is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and other organic solvents. 1-BMI-Cl-HCl has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Azole Chemistry and Synthesis Techniques : The study by Hawkins et al. (1995) demonstrates the synthesis of related imidazole derivatives, emphasizing the resistance of certain imidazole compounds to nucleophilic displacement, which is crucial in organic synthesis processes (Hawkins et al., 1995).

• Advanced Synthesis Methods for Imidazoles : Loksha et al. (2003) discuss the synthesis of 2-methylsulfanyl-1H-imidazoles, which are closely related to the compound . This synthesis pathway highlights the significance of imidazole compounds in developing novel pharmaceuticals (Loksha et al., 2003).

• Imidazole Derivatives in Biochemistry : The preparation of L-Histidine derivatives from related imidazole compounds, as described by Talab et al. (2014), showcases the relevance of such compounds in biochemistry and amino acid synthesis (Talab et al., 2014).

Potential Pharmaceutical Applications

• Antibacterial and Antifungal Properties : Research by Sawant et al. (2011) explores the antibacterial and antifungal properties of imidazole derivatives, indicating the potential of such compounds in developing new therapeutic agents (Sawant et al., 2011).

• Catalytic Activities in Chemical Reactions : The study by Li et al. (2011) demonstrates the use of imidazole derivatives in catalyzing chemical reactions, emphasizing their potential in industrial applications (Li et al., 2011).

Safety and Hazards

This compound is not intended for human or veterinary use and is for research use only. It has been classified as having acute oral toxicity (Category 4, H302), acute dermal toxicity (Category 4, H312), and acute inhalation toxicity - Dusts and Mists (Category 4, H332).